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Compound of Interest

Compound Name:
2-amino-6-(bromomethyl)-4(3H)-

pteridinone

Cat. No.: B041276 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-amino-6-(bromomethyl)-4(3H)-
pteridinone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and biological significance of 2-amino-6-(bromomethyl)-4(3H)-pteridinone. This

pteridinone derivative is a key intermediate in medicinal chemistry, recognized for its reactive

bromomethyl group that allows for versatile molecular modifications.

Physicochemical Properties
2-amino-6-(bromomethyl)-4(3H)-pteridinone is a heterocyclic compound featuring a pteridine

core.[1] Its structure is characterized by an amino group at position 2, a ketone at position 4,

and a reactive bromomethyl group at position 6.[1] The compound typically appears as a brown

or light brown solid.[2][3]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

CAS Number 89794-15-0 [1]

Molecular Formula C₇H₆BrN₅O [1][4][5]

Molecular Weight 256.06 g/mol [1][3][4][5]

Appearance Brown Solid [3]

Boiling Point 382.6 ± 44.0 °C (Predicted) [4]

Density 2.25 ± 0.1 g/cm³ (Predicted) [4]

pKa 1.03 ± 0.40 (Predicted) [4]

Solubility

Soluble in DMSO and

methanol.[2] Reduced

aqueous solubility compared to

its hydroxymethyl analog.[1]

[1][2]

Storage 2-8°C Refrigerator [3]

Table 2: Spectroscopic Data
Technique Data Source(s)

¹H NMR

(DMSO-d₆) δ: 8.45 (s, 1H, C7-

H), 6.90 (s, 2H, NH₂), 4.52 (s,

2H, CH₂Br)

[1]

Mass Spectrometry ESI-MS: m/z 256.06 [M+H]⁺ [1]

Synthesis and Experimental Protocols
The primary synthetic route to 2-amino-6-(bromomethyl)-4(3H)-pteridinone involves the

bromination of its hydroxymethyl precursor, 2-amino-6-(hydroxymethyl)-4(3H)-pteridinone.[1]

This conversion is a critical step, transforming a stable precursor into a highly reactive

intermediate suitable for further functionalization.
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Synthesis Workflow of 2-amino-6-(bromomethyl)-4(3H)-pteridinone

2-amino-6-(hydroxymethyl)-
4(3H)-pteridinone

Bromination

Brominating Agent
(e.g., PBr₃ or NBS/PPh₃)

2-amino-6-(bromomethyl)-
4(3H)-pteridinone
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Caption: General workflow for the synthesis of the target compound.

Experimental Protocol: Synthesis via Bromination
This protocol describes a common method for synthesizing 2-amino-6-(bromomethyl)-4(3H)-
pteridinone from its hydroxymethyl analog using phosphorus tribromide (PBr₃).[1]

Materials:

2-amino-6-(hydroxymethyl)-4(3H)-pteridinone

Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)[1]

Phosphorus tribromide (PBr₃)

Cold sodium bicarbonate solution

Ethanol and water for recrystallization

Standard laboratory glassware, magnetic stirrer, and ice bath
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Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

suspend 2-amino-6-(hydroxymethyl)-4(3H)-pteridinone in anhydrous DCM or THF.

Cooling: Cool the suspension to 0°C using an ice bath.

Reagent Addition: Slowly add a stoichiometric amount (1.0 to 1.05 equivalents) of PBr₃ to the

stirred suspension.[1] Maintain the temperature between 0–5°C to control the exothermic

reaction.[1]

Reaction: Allow the reaction to stir at 0–5°C for approximately 4 hours, or until TLC analysis

indicates complete consumption of the starting material.[1]

Quenching: Carefully quench the reaction by adding a cold, saturated sodium bicarbonate

solution to neutralize excess acid.

Extraction: Extract the product into an organic layer. Dry the organic layer over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by recrystallization from an ethanol-water mixture to

yield the final product.[1] Purity can be assessed by HPLC, and the structure confirmed by

¹H NMR and mass spectrometry.

Chemical Reactivity
The synthetic utility of 2-amino-6-(bromomethyl)-4(3H)-pteridinone stems from the high

reactivity of the bromomethyl group. This group is an excellent electrophile, making it

susceptible to nucleophilic substitution (SN2) reactions.[2] This allows for the straightforward

introduction of various functional groups at the 6-position of the pteridine ring, enabling the

synthesis of a diverse library of derivatives.[1][2]
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Reactivity via Nucleophilic Substitution (SN2)

Nucleophiles (Nu-H)

Substituted Products
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Caption: Key nucleophilic substitution reactions of the title compound.

Experimental Protocol: General Nucleophilic
Substitution
This protocol provides a general methodology for reacting 2-amino-6-(bromomethyl)-4(3H)-
pteridinone with a generic nucleophile.

Materials:

2-amino-6-(bromomethyl)-4(3H)-pteridinone

Nucleophile (e.g., a primary/secondary amine or a thiol)[2]

Appropriate solvent (e.g., DMF for amines, ethanol for thiols)[2]

Base (if required, e.g., K₂CO₃ for thiols)[2]

Procedure:
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Dissolution: Dissolve 2-amino-6-(bromomethyl)-4(3H)-pteridinone in the chosen solvent in

a reaction flask.

Nucleophile Addition: Add the nucleophile (typically 1.1-1.5 equivalents). If the nucleophile is

a salt or requires a base for deprotonation (like a thiol), add the base at this stage.

Heating: Heat the reaction mixture to the appropriate temperature (e.g., 60–80°C for amines

in DMF or reflux for thiols in ethanol) and monitor the reaction progress using TLC or LC-MS.

[2]

Work-up: Upon completion, cool the reaction mixture. The work-up procedure will vary

depending on the product's properties but generally involves solvent removal, extraction,

and/or precipitation.

Purification: Purify the final product using column chromatography or recrystallization.

Biological Activity and Applications
2-amino-6-(bromomethyl)-4(3H)-pteridinone is not only a versatile synthetic intermediate but

also a molecule of biological interest, with reported antimicrobial and potential antitumor

activities.[1]

Antimicrobial Activity
The compound, sometimes referred to as Pirazmonam, exhibits activity against gram-negative

bacteria.[1] Its proposed mechanism of action involves the inhibition of bacterial cell wall

synthesis.[1] Specifically, it is believed to bind to penicillin-binding proteins (PBPs), which are

essential enzymes that catalyze the cross-linking of peptidoglycan chains, a critical component

of the bacterial cell wall.[1][6] Inhibition of PBPs disrupts cell wall integrity, leading to cell lysis

and bacterial death.
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Proposed Antibacterial Mechanism of Action
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Caption: Inhibition of peptidoglycan synthesis by the title compound.

Antitumor Potential and Synthetic Applications
This compound is a valuable precursor for synthesizing folic acid antimetabolites, such as

methotrexate and aminopterin, which are widely used in cancer chemotherapy.[1][2]

Furthermore, it has been investigated for its potential to directly inhibit enzymes essential for

DNA synthesis, like thymidylate synthase, which is often upregulated in proliferating cancer

cells.[1] Its ability to serve as a scaffold for creating diverse molecular structures makes it a

compound of high interest in drug discovery programs targeting cancer and infectious

diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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